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Compound of Interest

Defluoro Paroxetine,
Compound Name:

Hydrochloride
CAS No.: 324024-00-2
Cat. No.: B1383049

Get Quote

\ J

Topic: Defluoro Paroxetine Hydrochloride (Paroxetine Impurity A) Content Type: In-depth
Technical Guide Audience: Researchers, Analytical Scientists, and Drug Development
Professionals

Core Directive & Executive Summary

In the high-stakes environment of pharmaceutical development, the precise identification of
impurities is not merely a regulatory checkbox—it is a safety imperative. Defluoro Paroxetine
Hydrochloride, chemically known as Desfluoro Paroxetine, represents a critical process
impurity and potential degradation product in the synthesis of the antidepressant Paroxetine.

This guide serves as an authoritative technical resource for the identification, synthesis, and
control of this specific impurity. Unlike generic datasheets, this document synthesizes chemical
causality with rigorous analytical protocols, providing a self-validating system for researchers.

Key Technical Identity
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Parameter Detail
Common Name Defluoro Paroxetine Hydrochloride
Pharmacopoeial Designation EP Impurity A | USP Related Compound B

1322626-23-2 (Primary), 1394842-91-1

CAS Number (HCI Salt) (Alternate)
ernate

CAS Number (Free Base) 324024-00-2

(3S,4R)-3-[(1,3-benzodioxol-5-yloxy)methyl]-4-
phenylpiperidine hydrochloride

Chemical Name

Molecular Formula C1oH22NOs[1][2][31I4I5 6] 7ISION[L0][11] - HCI

Molecular Weight 347.84 g/mol (Salt) | 311.38 g/mol (Base)

Chemical Identity & Structural Logic[11]

The core structural distinction between the Active Pharmaceutical Ingredient (API) Paroxetine
and this impurity is the absence of the fluorine atom at the para-position of the phenyl ring. This
single atomic substitution fundamentally alters the electronic properties and metabolic profile of
the molecule.

Structural Comparison & Nomenclature

The following diagram illustrates the structural relationship and the specific site of
defluorination.

Paroxetine HCI Structural Change: Defluoro Paroxetine HCI

(Target API) F atom replaced by H (Impurity A)
Fluorinated Phenyl Ring (-18 Da Mass Shift) Non-Fluorinated Phenyl Ring

Figure 1: Structural deviation of Defluoro Paroxetine from the API.

Click to download full resolution via product page

Causality of Formation

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.pharmaceresearch.com/public/products/paroxetine-ep-impurity-a
https://www.scbt.com/p/defluoro-paroxetine-hydrochloride-324024-00-2
https://veeprho.com/impurities/paroxetine-hcl-ep-impurity-a-hcl-salt/
https://www.cleanchemlab.com/product-details/Paroxetine-EP-Impurity-A
https://www.pharmaffiliates.com/en/130777-05-8-defluoro-paroxetine-hydrochloride-pa160071010.html
https://sriramchem.com/product/paroxetine-ep-impurity-d/
https://www.sigmaaldrich.com/HK/zh/product/supelco/y0000256
https://glppharmastandards.com/product-details/Paroxetine-EP-Impurity-D
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-3s-4r44fluorophenylpiperidine3methanol-a-possible-impurity-in-paroxetine-hydrochloride.pdf
https://cpb.pharm.or.jp/cpb/200004/c04_0529.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73133432.htm
https://www.benchchem.com/product/b1383049/docs?utm_src=pdf-body-img#technical-guide-identification-and-characterization-of-defluoro-paroxetine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1383049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding why this impurity exists is crucial for process control. It typically arises from two
vectors:

» Raw Material Contamination: Presence of desfluoro-analogs in the starting material (e.g.,
trans-4-phenyl-3-carbomethoxypiperidine derivatives).

e Process-Induced Defluorination: Under aggressive reductive conditions (e.g., LiAlHa4
reduction) or in the presence of specific metal catalysts, the C-F bond can undergo
hydrogenolysis, replacing Fluorine with Hydrogen.

Analytical Characterization Strategy

To validate the identity of Defluoro Paroxetine, a multi-modal approach is required. Reliance on
a single method (like HPLC retention time) is insufficient due to the structural similarity to the
API.

A. Mass Spectrometry (LC-MS/MS)

The most definitive initial screen is the mass shift.
e Paroxetine [M+H]*: m/z ~330.
e Defluoro Paroxetine [M+H]*: m/z ~312.

o Guidance: A mass difference of 18 Da is diagnostic (Loss of F [19] + Gain of H [1]).

B. Nuclear Magnetic Resonance (NMR)

NMR provides the absolute structural proof.

o 19F NMR: This is the "smoking gun" experiment. Paroxetine will show a distinct signal
(typically ~ -115 to -120 ppm). Defluoro Paroxetine will be completely silent in the °F
spectrum.

e 1H NMR: The aromatic region of Paroxetine shows a distinct splitting pattern for the p-
fluorophenyl group. Defluoro Paroxetine displays a standard monosubstituted phenyl
multiplet (5 protons) in the 7.1-7.4 ppm region.
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C. HPLC Retention Behavior

Defluoro Paroxetine is less polar than Paroxetine due to the loss of the electronegative fluorine

atom (which induces a dipole).

o Reverse Phase (C18): Defluoro Paroxetine typically elutes after Paroxetine (longer retention

time) due to increased hydrophobicity.

Experimental Protocol: Synthesis of Reference
Standard

To accurately quantify this impurity, you must synthesize or isolate a high-purity reference
standard. The following protocol outlines a de novo synthesis route, which is superior to
isolation from mother liquors for obtaining high-purity standards.

Objective: Synthesis of (3S,4R)-Desfluoro Paroxetine Hydrochloride via the "Cinnamate Route"
using non-fluorinated starting materials.

Workflow Diagram
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Start: Methyl Cinnamate

(Non-fluorinated)

Base/MeOH

Step 1: Cycloaddition
(+ Methyl cyanoacetate)

LiAlH4 / Chiral Acid

Step 2: Reduction & Resolution
(Formation of Piperidine Core)

MsCl / Sesamol / NaH

Step 3: Ether Formation
(Coupling with Sesamol)

HCl(g) / IPA

Step 4: Salt Formation
(HCl gas in IPA)

Crystallization

Final: Defluoro Paroxetine HCI

(>98% Purity)

Figure 2: Targeted synthesis of Defluoro Paroxetine Standard.

Click to download full resolution via product page
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Detailed Methodology

Step 1: Preparation of the Piperidine Core
o Reagents: Methyl cinnamate (non-fluorinated), Methyl cyanoacetate, NaOMe.

e Procedure: Condense methyl cinnamate with methyl cyanoacetate in methanol using sodium
methoxide as a base. This forms the glutarimide intermediate.

« Critical Control: Ensure moisture-free conditions to prevent hydrolysis of the ester.
Step 2: Reduction and Resolution
e Reduction: Treat the intermediate with Lithium Aluminum Hydride (LiAIH4) in THF.

o Note: Unlike the API synthesis where LiAlHa might cause unwanted defluorination, here
the starting material is already defluorinated, making this step robust.

e Resolution: The resulting racemic alcohol is resolved using L-tartaric acid or (-)-di-p-toluoyl-
L-tartaric acid to isolate the (3S,4R) isomer.

Step 3: Coupling with Sesamol

» Activation: Convert the hydroxymethyl group of the piperidine intermediate to a mesylate
using Methanesulfonyl chloride (MsCl) and Triethylamine (TEA) in DCM at 0°C.

e Coupling: React the mesylate with Sesamol (3,4-methylenedioxyphenol) in the presence of
Sodium Hydride (NaH) in DMF.

 Purification: Quench with water, extract with Ethyl Acetate, and purify via column
chromatography (Silica gel, Hexane:EtOAc).

Step 4: Hydrochloride Salt Formation
o Dissolution: Dissolve the free base (Defluoro Paroxetine) in dry Isopropanol (IPA).

 Acidification: Bubble dry HCI gas or add a solution of HCI in IPA/Dioxane dropwise until pH
reaches ~2.0.
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o Crystallization: Cool to 0-5°C. The Defluoro Paroxetine HCI salt will precipitate as an off-
white solid.

e Filtration: Filter and dry under vacuum at 45°C.

Regulatory & Safety Implications
ICH Q3A/Q3B Context

Defluoro Paroxetine is considered a Known Impurity.
e Reporting Threshold: >0.05% (or >0.10% depending on dose).
e ldentification Threshold: >0.10% (for 1g max daily dose).

e Qualification Threshold: >0.15%.

Toxicity Assessment

While structurally similar to Paroxetine, the removal of the fluorine atom can alter metabolic
stability (fluorine often blocks metabolic oxidation sites). However, it is generally not flagged as
a mutagenic impurity (unlike nitroso-analogs). Standard toxicological qualification is required if
levels exceed ICH thresholds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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